Cas no 868216-06-2 (N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide
• CAS No: 868216-06-2
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 6295159
• PubChem ID: 4983381
• Update Time: 2025-06-25

N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide
• CHEMBL1466719
• 2-(3,5-diketo-2-methyl-thiomorpholin-4-yl)-N-p-phenetyl-acetamide
• F1800-0185
• IFLab1_006528
• HMS1430O10
• HMS2736P09
• N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholino)acetamide
• 868216-06-2
• SMR000323558
• cid_4983381
• N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxo-4-thiomorpholinyl)acetamide
• SR-01000015232
• SR-01000015232-1
• N-(4-ethoxyphenyl)-2-[2-methyl-3,5-bis(oxidanylidene)thiomorpholin-4-yl]ethanamide
• MLS000624246
• BDBM60164
• AKOS024609523

• Inchi： 1S/C15H18N2O4S/c1-3-21-12-6-4-11(5-7-12)16-13(18)8-17-14(19)9-22-10(2)15(17)20/h4-7,10H,3,8-9H2,1-2H3,(H,16,18)
• InChI Key： TWEPCIDFQGMOPO-UHFFFAOYSA-N
• SMILES： S1CC(N(CC(NC2C=CC(=CC=2)OCC)=O)C(C1C)=O)=O

Computed Properties

• Exact Mass: 322.09872823g/mol
• Monoisotopic Mass: 322.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide

N-(4-Ethoxyphenyl)-2-(2-Methyl-3,5-Dioxothiomorpholin-4-Yl)Acetamide: A Comprehensive Overview

The compound N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide (CAS No: 868216-06-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides and features a complex structure incorporating a thiomorpholine ring system, which is known for its versatility in chemical synthesis and biological interactions.

Recent studies have highlighted the importance of thiomorpholine derivatives in drug discovery, particularly in the development of bioactive compounds with anti-inflammatory, analgesic, and antioxidant properties. The ethoxyphenyl group in this compound adds to its hydrophilic characteristics, enhancing its solubility and bioavailability. This makes it a promising candidate for pharmaceutical applications, especially in the design of targeted therapies.

The synthesis of N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

One of the most exciting developments involving this compound is its role in antimicrobial research. Studies have shown that it exhibits potent activity against a wide range of pathogens, including bacteria and fungi. This has led to investigations into its potential use as a natural alternative to conventional antibiotics, which are increasingly facing resistance issues.

In addition to its biological applications, N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide has also been explored for its catalytic properties. Its ability to act as a catalyst in certain organic reactions has opened new avenues in green chemistry, offering sustainable solutions for industrial processes.

From a structural perspective, the compound's dioxothiomorpholin ring system is a key feature that contributes to its stability and reactivity. This ring system allows for various functional group transformations, making it a valuable building block in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to model the behavior of N-(4-ethoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide at the molecular level. These simulations provide insights into its interaction with biological targets and help in designing more effective derivatives.

In conclusion, N-(4-Ethoxyphenyl)-2-(2-Methyl-3,5-Dioxothiomorpholin-4-Yl)Acetamide (CAS No: 868216-06-2) stands out as a versatile compound with immense potential across multiple fields. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future innovations within pharmaceuticals and beyond.